Cas no 1261916-46-4 (4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261916-46-4
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• MDL: MFCD18323147
• CID: 2763264
• PubChem ID: 53228968
• Update Time: 2025-06-11

4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 4-FLUORO-3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• MFCD18323147
• 6-Fluoro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261916-46-4
• DTXSID00692348
• 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323147
• Inchi： 1S/C17H16FNO4S/c18-16-8-5-13(17(20)21)11-15(16)12-3-6-14(7-4-12)24(22,23)19-9-1-2-10-19/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key： MNOKAFWPLOUODZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C(=CC=C(C(=O)O)C=2)F)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 349.07840733Da
• Monoisotopic Mass: 349.07840733Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic Acid: A Comprehensive Overview

4-Fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, also known by its CAS number 1261916-46-4, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a fluorine substituent and a pyrrolidine-sulfonyl group. The integration of these functional groups imparts distinctive chemical and biological properties, making it a subject of intense research interest.

The synthesis of 4-fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid involves a series of intricate organic reactions, including Friedel-Crafts acylation, sulfonation, and fluorination. These steps are carefully optimized to ensure high yield and purity, which are critical for its intended applications. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, reducing production costs and environmental impact.

In terms of biological activity, 4-fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, making it a potential candidate for anti-cancer drug development. Researchers have reported that the compound demonstrates significant anti-proliferative effects on various cancer cell lines, including those resistant to conventional chemotherapy. This suggests that it could serve as a novel therapeutic agent in oncology.

The structural uniqueness of this compound also lends itself to applications in materials science. Its ability to form stable amide bonds makes it an attractive component in the synthesis of advanced polymers and coatings. Recent studies have explored its use in creating self-healing materials, where the dynamic nature of the amide bonds allows for recovery from mechanical damage. This property opens up new possibilities in the development of durable and sustainable materials.

From an environmental standpoint, the ecological impact of 4-fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid has been thoroughly investigated. Research indicates that it is biodegradable under specific conditions, minimizing its long-term environmental footprint. However, further studies are required to fully understand its behavior in different ecosystems and ensure safe disposal practices.

In conclusion, 4-fluoro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261916-46-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both pharmaceutical and materials science research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to scientific progress and technological innovation.